Cas no 71983-04-5 (Propanenitrile, 2-methyl-2-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-)

• Product Name: Propanenitrile, 2-methyl-2-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-
• CAS No: 71983-04-5
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 544734
• PubChem ID: 535341
• Update Time: 2025-04-19

Propanenitrile, 2-methyl-2-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-methyl-2-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-
• 2-methyl-2-(2,2,6,6-tetramethylpiperidin-1-yl)oxypropanenitrile
• 71983-04-5
• 2-Methyl-2-(2,2,6,6-tetramethylpiperidin-1-yloxy)propionitrile
• 2-Methyl-2-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]propanenitrile #
• SCHEMBL4987346
• DTXSID00336674
• IZMUYZWVFCIQJQ-UHFFFAOYSA-N

• Inchi： 1S/C13H24N2O/c1-11(2)8-7-9-12(3,4)15(11)16-13(5,6)10-14/h7-9H2,1-6H3
• InChI Key： IZMUYZWVFCIQJQ-UHFFFAOYSA-N
• SMILES： O(C(C#N)(C)C)N1C(C)(C)CCCC1(C)C

Computed Properties

• Exact Mass: 224.18902
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.26